N-((6-(4-fluorophenyl)-3-methylimidazo[2,1-b]thiazol-2-yl)methyl)thiophene-3-carboxamide

• IUPAC Name: N-[[6-(4-fluorophenyl)-3-methylimidazo[2,1-b][1,3]thiazol-2-yl]methyl]thiophene-3-carboxamide
• InChI: InChI=1S/C18H14FN3OS2/c1-11-16(8-20-17(23)13-6-7-24-10-13)25-18-21-15(9-22(11)18)12-2-4-14(19)5-3-12/h2-7,9-10H,8H2,1H3,(H,20,23)
• InChI Key: LLKNPWNMEZVNKS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=NC(=CN12)C3=CC=C(C=C3)F)CNC(=O)C4=CSC=C4
• Molecular Formula: C18H14FN3OS2
• Molecular Weight: 371.5 g/mol

Description

“N-((6-(4-fluorophenyl)-3-methylimidazo[2,1-b]thiazol-2-yl)methyl)thiophene-3-carboxamide” is a compound that belongs to the class of thiazoles. Thiazoles are important heterocyclic compounds that exhibit a wide range of biological activities, such as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant.

Molecular Structure Analysis

The molecular structure of this compound includes a thiazole ring, which is a five-membered ring containing three carbon atoms, one sulfur atom, and one nitrogen atom. The thiazole ring is planar and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Scientific Research Applications

Synthesis and Characterization

• This compound is involved in the synthesis of various heterocyclic compounds. For example, Peterlin-Mašič et al. (2000) demonstrated its role in the synthesis of new functionalized imidazo[2,1‐b]thiazoles and thiazolo[3,2‐a]pyrimidines, which are important in medicinal chemistry and materials science (Peterlin-Mašič et al., 2000).

Antitumor Activity

• Ostapiuk et al. (2017) explored the antitumor activity of related compounds, highlighting the potential of thiazole derivatives in cancer research. This research indicates the significance of such compounds in developing new anticancer agents (Ostapiuk et al., 2017).

Antimicrobial Properties

• Ur et al. (2004) studied compounds similar to N-((6-(4-fluorophenyl)-3-methylimidazo[2,1-b]thiazol-2-yl)methyl)thiophene-3-carboxamide for their antimicrobial activities, showing the relevance of these compounds in developing new antibiotics (Ur et al., 2004).

Fluorescent Dyes

• Witalewska et al. (2019) utilized similar thioamide structures for creating fluorescent dyes, indicating the compound's utility in the development of new materials with unique optical properties (Witalewska et al., 2019).

Immunoregulatory Agents

• Bender et al. (1985) synthesized derivatives of this compound to explore its use as immunoregulatory antiinflammatory agents. This study suggests the compound's potential in creating new treatments for immune-related disorders (Bender et al., 1985).

Future Directions

The future directions for research on this compound could include further exploration of its biological activities and potential applications, particularly given the wide range of activities exhibited by thiazole derivatives. Additionally, more detailed studies on its synthesis, physical and chemical properties, and safety profile would be beneficial.

Mechanism of Action

Target of Action

Thiazole derivatives are known to exhibit a wide range of biological activities, including antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant effects . The specific targets would depend on the exact structure of the derivative and the biological context in which it is used.

Mode of Action

Thiazole derivatives are known to interact with various biological targets, leading to a range of effects . The specific mode of action would depend on the exact structure of the derivative and the biological context. For instance, some thiazole derivatives have been found to inhibit bacterial growth, suggesting they may interact with bacterial proteins or enzymes .

Biochemical Pathways

Thiazole derivatives are known to influence a variety of biochemical pathways due to their broad spectrum of biological activities . The specific pathways affected would depend on the exact structure of the derivative and the biological context.

Result of Action

Given the broad range of biological activities associated with thiazole derivatives, the effects could potentially include inhibition of bacterial growth, reduction of inflammation, or interference with tumor growth .